Cas no 53-33-8 (Paramethasone)

Paramethasone structure
Paramethasone structure
Product Name:Paramethasone
CAS No:53-33-8
MF:C22H29FO5
MW:392.461070775986
CID:33564
PubChem ID:5875
Update Time:2025-04-18

Paramethasone Chemical and Physical Properties

Names and Identifiers

    • Paramethasone
    • 6a-Fluoro-11b,17a,21-trihydroxy-16a-methyl-1,4-pregnadiene-3,20-dione
    • 16a-Methyl-6a-fluoroprednisolone
    • 6a-Fluoro-16a-methylprednisolone
    • Cortiden
    • Pregna-1,4-diene-3,20-dione, 6-fluoro-11,17,21-trihydroxy-16-methyl-, (6alpha,11beta,16alpha)-
    • (6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
    • DB01384
    • Parametasona [INN-Spanish]
    • Cassenne
    • (6alpha,11beta,16alpha)-6-fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
    • Parametasone [DCIT]
    • Paramethasone [INN:BAN]
    • LS-175409
    • Q7135218
    • CHEMBL1579
    • Paramethasonum
    • (6.ALPHA.,11.BETA.,16.ALPHA.)-6-FLUORO-11,17,21-TRIHYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
    • EINECS 200-169-2
    • D07464
    • 1,4-PREGNADIEN-6-ALPHA-FLUORO-16-ALPHA-METHYL-11-BETA,17,21-TRIOL-3,20-DIONE
    • (6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
    • C07413
    • Parametasona
    • Dillar (TN)
    • PARAMETHASONE [WHO-DD]
    • (6-alpha,11-beta,16-alpha)-6-Fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
    • UNII-VFC6ZX3584
    • Paramethason
    • 53-33-8
    • Paramethasonum [INN-Latin]
    • 16alpha-Methyl-6alpha-fluoroprednisolone
    • Metilar
    • D03IKT
    • PARAMETHASONE [INN]
    • VFC6ZX3584
    • Parametasone
    • Dillar
    • PARAMETHASONE [MI]
    • SCHEMBL4355
    • 6alpha-Fluoro-11beta,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
    • Paramethasone (INN)
    • Pregna-1,4-diene-3,20-dione, 6alpha-fluoro-11beta,17,21-trihydroxy-16alpha-methyl-
    • CHEBI:7922
    • DTXSID3023421
    • Paramezone
    • CS 1483
    • 6alpha-Fluoro-16alpha-methylprednisolone
    • HSDB 3376
    • (1S,2R,8S,10S,11S,13R,14R,15S,17S)-8-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one
    • (6alpha,11beta,16alpha)-6-Fluoro-11,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
    • 6-alpha-fluoro-16-alpha-methylprednisolone
    • PARAMETHASONE [HSDB]
    • AKOS040753431
    • PARAMETHASONE [VANDF]
    • Flumethone
    • PREGNA-1,4-DIENE-3,20-DIONE, 6-FLUORO-11,17,21-TRIHYDROXY-16-METHYL-, (6.ALPHA.,11.BETA.,16.ALPHA.)-
    • Cortiden; 6-Fluoro-16-methylprednisolone
    • CS-0017521
    • HY-A0179
    • NS00041037
    • MKPDWECBUAZOHP-AFYJWTTESA-N
    • Paramethasonum (INN-Latin)
    • H02AB05
    • DTXCID103421
    • Parametasona (INN-Spanish)
    • (1S,2R,8S,10S,11S,13R,14R,15S,17S)-8-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-3,6-dien-5-one
    • DA-76594
    • 200-169-2
    • FP100930
    • Inchi: 1S/C22H29FO5/c1-11-6-14-13-8-16(23)15-7-12(25)4-5-20(15,2)19(13)17(26)9-21(14,3)22(11,28)18(27)10-24/h4-5,7,11,13-14,16-17,19,24,26,28H,6,8-10H2,1-3H3/t11-,13+,14+,16+,17+,19-,20+,21+,22+/m1/s1
    • InChI Key: MKPDWECBUAZOHP-AFYJWTTESA-N
    • SMILES: F[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

  • Exact Mass: 392.20000
  • Monoisotopic Mass: 392.19990218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.32 g/cm3
  • Melting Point: 228-241oC
  • Boiling Point: 573.5°C at 760 mmHg
  • Flash Point: 300.6°C
  • Refractive Index: 1.589
  • PSA: 94.83000
  • LogP: 1.75160
  • Vapor Pressure: 1.53E-15mmHg at 25°C

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